Cas no 1616526-82-9 (5-Hydroxypyrimidin-4(3H)-one hydrochloride)

• Product Name: 5-Hydroxypyrimidin-4(3H)-one hydrochloride
• CAS No: 1616526-82-9
• MF: C₄H₅ClN₂O₂
• MW: 148.547699689865
• MDL: MFCD28099333
• CID: 3165444
• PubChem ID: 24189780
• Update Time: 2025-06-13

5-Hydroxypyrimidin-4(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypyrimidin-4(3H)-one hydrochloride
• AK155886
• NSC95995
• 5-Hydroxypyrimidin-4(3H)-one HCl
• ST2406276
• 5-hydroxy-1H-pyrimidin-6-one;hydrochloride
• 5-hydroxy-3,4-dihydropyrimidin-4-one hydrochloride
• C73082
• CS-0157781
• 5-Hydroxypyrimidin-4(3H)-onehydrochloride
• DS-3180
• AKOS024261334
• 1616526-82-9
• NSC-95995
• SB57376
• 4(3H)-Pyrimidinone, 5-hydroxy-, hydrochloride (1:1)

• MDL： MFCD28099333
• Inchi： 1S/C4H4N2O2.ClH/c7-3-1-5-2-6-4(3)8;/h1-2,7H,(H,5,6,8);1H
• InChI Key： LRJXOAASQIHMRM-UHFFFAOYSA-N
• SMILES： Cl.OC1=CN=CNC1=O

Computed Properties

• Exact Mass: 148.0039551g/mol
• Monoisotopic Mass: 148.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7

5-Hydroxypyrimidin-4(3H)-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 5-Hydroxypyrimidin-4(3H)-one hydrochloride

Introduction to 5-Hydroxypyrimidin-4(3H)-one Hydrochloride (CAS No. 1616526-82-9)

5-Hydroxypyrimidin-4(3H)-one hydrochloride, with the CAS number 1616526-82-9, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrimidine, a fundamental building block in nucleic acids and various bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-Hydroxypyrimidin-4(3H)-one hydrochloride consists of a pyrimidine ring with a hydroxyl group at the 5-position and a ketone group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets, while the ketone group can engage in various chemical reactions, contributing to the compound's reactivity and versatility.

Recent studies have highlighted the potential of 5-Hydroxypyrimidin-4(3H)-one hydrochloride in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of antiviral agents. Pyrimidine derivatives have been extensively studied for their antiviral properties, particularly against RNA and DNA viruses. The hydroxyl group at the 5-position can be modified to enhance antiviral activity, making this compound a promising starting point for the development of new antiviral drugs.

In addition to antiviral applications, 5-Hydroxypyrimidin-4(3H)-one hydrochloride has shown potential in cancer research. Pyrimidine-based compounds are known for their ability to inhibit key enzymes involved in DNA synthesis and repair, which are critical processes in cancer cell proliferation. Studies have demonstrated that derivatives of this compound can selectively target cancer cells while sparing normal cells, thereby reducing toxicity and improving therapeutic outcomes.

The pharmacokinetic properties of 5-Hydroxypyrimidin-4(3H)-one hydrochloride have also been investigated. Its solubility and stability make it suitable for both oral and parenteral administration, which is advantageous for drug formulation. Preclinical studies have shown that this compound exhibits good bioavailability and a favorable pharmacokinetic profile, suggesting its potential as a lead compound for further optimization.

In terms of safety, 5-Hydroxypyrimidin-4(3H)-one hydrochloride has been evaluated in various toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

The synthesis of 5-Hydroxypyrimidin-4(3H)-one hydrochloride involves several steps, including the formation of the pyrimidine ring and the introduction of the hydroxyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, one approach involves the condensation of urea with an appropriate aldehyde or ketone followed by cyclization to form the pyrimidine ring. The subsequent introduction of the hydroxyl group can be achieved through various methods, such as nucleophilic substitution or reduction reactions.

The versatility of 5-Hydroxypyrimidin-4(3H)-one hydrochloride extends beyond its use as an intermediate or lead compound. It can also serve as a tool molecule in biochemical assays to study enzyme kinetics and protein-ligand interactions. The ability to modify the structure through functional group manipulation allows researchers to explore a wide range of biological activities and mechanisms.

In conclusion, 5-Hydroxypyrimidin-4(3H)-one hydrochloride (CAS No. 1616526-82-9) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further development in areas such as antiviral therapy and cancer treatment. Ongoing research continues to uncover new applications and optimize its use, highlighting its importance in advancing healthcare solutions.